2-(3-benzyl-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-fluoro-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H23FN4O2/c1-17-10-18(2)12-21(11-17)30-24(33)15-32-23-9-8-20(28)13-22(23)25-26(32)27(34)31(16-29-25)14-19-6-4-3-5-7-19/h3-13,16H,14-15H2,1-2H3,(H,30,33)
• InChI Key: TYKOBJVSIQIJMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C3=C(C=C(C=C3)F)C4=C2C(=O)N(C=N4)CC5=CC=CC=C5)C
• Molecular Formula: C27H23FN4O2
• Molecular Weight: 454.5 g/mol

Description

“2-(3-benzyl-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3,5-dimethylphenyl)acetamide” is a chemical compound with the molecular formula C27H23FN4O4. It has an average mass of 486.494 Da and a monoisotopic mass of 486.170319 Da.

Physical and Chemical Properties The compound has a density of 1.3±0.1 g/cm3. Its molar refractivity is 132.2±0.5 cm3. The compound has 8 H bond acceptors and 1 H bond donor. It also has 7 freely rotating bonds. The polar surface area of the compound is 85 Å2. Its molar volume is 363.8±7.0 cm3.

Scientific Research Applications

Synthesis and Chemical Properties

Alkylation of Pyrimidoindolone Derivatives : Masterova et al. (2008) described the alkylation of pyrimidoindolone derivatives, leading to various substituted products. This study highlights methods that could be applied to synthesize compounds similar to the one of interest, potentially offering routes for its chemical modification and exploration of its properties (Masterova et al., 2008).

Methyl 3-amino-1H-indole-2-carboxylates in Synthesis : Shestakov et al. (2009) explored the reactions of methyl 3-amino-1H-indole-2-carboxylates, leading to the formation of 5H-pyrimido[5,4-b]indole derivatives. These findings are relevant for understanding the synthetic pathways that might be used for compounds with the core structure of interest (Shestakov et al., 2009).

Synthesis and Heck Cyclization of Atropisomers : Skladchikov et al. (2013) discussed the synthesis and cyclization of N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline, showcasing complex chemical transformations that may be analogous to those required for synthesizing or modifying the compound (Skladchikov et al., 2013).

Potential Biological Activities

Antimicrobial Activities : Debnath and Ganguly (2015) synthesized a series of 2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives and evaluated their antimicrobial activities. Compounds structurally related to the one of interest may similarly possess antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Debnath & Ganguly, 2015).